4-(1-Acetylpiperidin-4-yl)-1H-pyrazole-5-carboxylic acid

• IUPAC Name: 4-(1-acetylpiperidin-4-yl)-1H-pyrazole-5-carboxylic acid
• InChI: InChI=1S/C11H15N3O3/c1-7(15)14-4-2-8(3-5-14)9-6-12-13-10(9)11(16)17/h6,8H,2-5H2,1H3,(H,12,13)(H,16,17)
• InChI Key: OQMPUSCVZLAZRI-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCC(CC1)C2=C(NN=C2)C(=O)O
• Molecular Formula: C11H15N3O3
• Molecular Weight: 237.25 g/mol

Description

Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry. Recent scientific literature summarizes intra- and intermolecular reactions leading to the formation of various piperidine derivatives.

Molecular Structure Analysis

Piperidine is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state. Piperidine-containing compounds represent one of the most important synthetic medicinal blocks for drugs construction.

Chemical Reactions Analysis

Piperidines are involved in a variety of chemical reactions, including hydrogenation, cyclization, cycloaddition, annulation, and amination. These reactions are used in the synthesis of a wide variety of polyfunctional heterocyclic compounds of biological interest.